Methyl Acetoacetate Methyl Acetoacetate Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid, also known as 3-oxo-butanoate or methyl acetylacetate, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Methylacetoacetic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methylacetoacetic acid has a citrus, fresh, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 105-45-3
VCID: VC0041497
InChI: InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
SMILES: CC(=O)CC(=O)OC
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

Methyl Acetoacetate

CAS No.: 105-45-3

Reference Standards

VCID: VC0041497

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

Methyl Acetoacetate - 105-45-3

CAS No. 105-45-3
Product Name Methyl Acetoacetate
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name methyl 3-oxobutanoate
Standard InChI InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
Standard InChIKey WRQNANDWMGAFTP-UHFFFAOYSA-N
SMILES CC(=O)CC(=O)OC
Canonical SMILES CC(=O)CC(=O)OC
Boiling Point 336 to 338 °F at 760 mm Hg (USCG, 1999)
171.7 °C
Colorform Colorless liquid
Density 1.076 (USCG, 1999)
1.0762 g/cu cm at 20 °C
Relative density (water = 1): 1.08
Flash Point 158 °F (USCG, 1999)
170 °F (77 °C) (open cup)
77 °C c.c.
Melting Point -112 °F (USCG, 1999)
-80 °C
-80°C
-27 °C
Physical Description Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid, also known as 3-oxo-butanoate or methyl acetylacetate, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Methylacetoacetic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methylacetoacetic acid has a citrus, fresh, and fruity taste.
Shelf Life MAA and EAA are stable liquids
Solubility 4.31 M
Soluble in 2 parts water; miscible with alcohol and ether
SOLUBILITY IN WATER: 38 G/100 ML
500.0 mg/mL
Solubility in water, g/100ml: 50
Synonyms Methyl Ester Acetoacetic Acid; 3-Oxobutanoic Acid Methyl Ester; 3-Oxobutyric Acid Methyl Ester; Acetoacetate Methyl Ester; Methyl 3-Oxobutanoate; Methyl 3-Oxobutyrate; Methyl Acetoacetate; Methyl Acetylacetate
Vapor Density 4.0 (Air= 1)
Relative vapor density (air = 1): 4.0
Vapor Pressure 0.89 mmHg
0.892 mm Hg at 25 °C /Extrapolated/
Vapor pressure, kPa at 20 °C: 0.17
PubChem Compound 7757
Last Modified Nov 11 2021
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